Cas no 30955-94-3 (2-Acetyl-5-iodothiophene)

• Product Name: 2-Acetyl-5-iodothiophene
• CAS No: 30955-94-3
• MF: C₆H₅IOS
• MW: 252.072772741318
• MDL: MFCD02093967
• CID: 88890
• PubChem ID: 24881004
• Update Time: 2025-11-02

2-Acetyl-5-iodothiophene Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-5-iodothiophene
• 2-acetyl-5-iodothiphene
• 5-Iodo-2-acetylthiophene
• 2-Acetyl-5-iodothiophene, 97%
• NSC-80387
• J-018202
• SCHEMBL3042810
• FS-4512
• D94642
• CS-W009466
• NSC 80387
• XBUCSKKBSJSRLJ-UHFFFAOYSA-N
• C6H5IOS
• SB67009
• 1-(5-Iodo-thiophen-2-yl)-ethanone
• Ethanone, 1-(5-iodo-2-thienyl)-
• MFCD02093967
• NSC80387
• SY062268
• 1-(5-iodothiophen-2-yl)ethanone
• DTXSID60184936
• AKOS015841070
• FT-0610961
• 30955-94-3
• 5-acetyl-2-iodothiophene
• A820665
• 1-(5-iodo-2-thienyl)ethanone
• DB-047936
• 623-801-2

• MDL： MFCD02093967
• Inchi： 1S/C6H5IOS/c1-4(8)5-2-3-6(7)9-5/h2-3H,1H3
• InChI Key： XBUCSKKBSJSRLJ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C)=O)S1

Computed Properties

• Exact Mass: 251.91100
• Monoisotopic Mass: 251.911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• Color/Form: Light brown solid
• Density: 1.902
• Melting Point: 130-134 °C (lit.)
• Boiling Point: 306.2°Cat760mmHg
• Flash Point: 139°C
• Refractive Index: 1.637
• Water Partition Coefficient: Insoluble in water.
• PSA: 45.31000
• LogP: 2.55530
• Sensitiveness: Light Sensitive
• Solubility: Insoluble in water

2-Acetyl-5-iodothiophene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H319-H334-H335
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-42/43
• Safety Instruction： S22-S26-S36/37-S45
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Acetyl-5-iodothiophene

Comprehensive Overview of 2-Acetyl-5-iodothiophene (CAS No. 30955-94-3): Properties, Applications, and Research Insights

2-Acetyl-5-iodothiophene (CAS No. 30955-94-3) is a specialized organic compound belonging to the thiophene family, characterized by its unique molecular structure featuring an acetyl group at the 2-position and an iodine atom at the 5-position of the thiophene ring. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, material science, and organic synthesis. Researchers and industry professionals frequently search for terms like "2-Acetyl-5-iodothiophene synthesis," "CAS 30955-94-3 uses," and "iodothiophene derivatives," reflecting its growing relevance in scientific and industrial domains.

The molecular formula of 2-Acetyl-5-iodothiophene is C₆H₅IOS, with a molecular weight of 252.07 g/mol. Its structural features make it a valuable building block for constructing complex molecules, particularly in the development of heterocyclic compounds. The presence of the iodine atom offers excellent reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in modern drug discovery and functional material design. Searches related to "thiophene-based catalysts" and "iodo-substituted thiophenes" highlight its role in advancing green chemistry and sustainable synthesis methods.

In the pharmaceutical sector, 2-Acetyl-5-iodothiophene serves as a key intermediate for synthesizing bioactive molecules. Its derivatives are explored for potential applications in antimicrobial agents, anticancer drugs, and central nervous system (CNS) therapeutics. Recent studies have linked thiophene derivatives to innovative treatments for neurodegenerative diseases, aligning with the rising global focus on brain health and aging populations. Queries like "thiophene in drug design" and "CNS-active thiophenes" underscore this trend.

From a materials science perspective, 2-Acetyl-5-iodothiophene contributes to the development of conductive polymers and organic semiconductors. Its incorporation into π-conjugated systems enhances electron transport properties, making it valuable for OLEDs, solar cells, and flexible electronics. With the surge in demand for renewable energy solutions, searches for "thiophene-based photovoltaic materials" and "organic electronic components" have increased, reflecting its industrial significance.

Environmental and safety considerations are also critical when handling 2-Acetyl-5-iodothiophene. While not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) and personal protective equipment (PPE) are recommended. Researchers often seek information on "safe handling of iodothiophenes" and "stability of acetyl-thiophene derivatives," emphasizing the need for responsible usage in laboratories.

In summary, 2-Acetyl-5-iodothiophene (CAS No. 30955-94-3) is a multifaceted compound with expanding applications across life sciences and advanced materials. Its synergy with cutting-edge research trends—such as precision medicine, sustainable energy, and smart materials—ensures its continued prominence in scientific literature and industrial workflows. For those exploring "buy 2-Acetyl-5-iodothiophene" or "custom synthesis of thiophene derivatives," partnering with reputable suppliers ensures quality and compliance with regulatory standards.